Cas no 4253-64-9 (Octadecanoic acid,1-carboxyethyl ester)

• Product Name: Octadecanoic acid,1-carboxyethyl ester
• CAS No: 4253-64-9
• MF: C₂₁H₄₀O₄
• MW: 356.539907455444
• CID: 330268
• Update Time: 2024-02-29

Octadecanoic acid,1-carboxyethyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,1-carboxyethyl ester
• 1-carboxyethyl stearate
• 2-(octadecanoyloxy)propanoic acid
• 3-(octadecanoyloxy)propanoic acid
• 2-(Octadecanoyloxy)propionic acid
• 2-(Stearoyloxy)propionic acid
• 2-[(Octadecanoyl)oxy]propionic acid
• Octadecanoic acid 1-carboxyethyl ester
• Einecs 224-222-4

• Inchi： 1S/C21H40O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20(22)25-19(2)21(23)24/h19H,3-18H2,1-2H3,(H,23,24)
• InChI Key： QMGGUIASDZZMHS-UHFFFAOYSA-N
• SMILES： C(OC(C(O)=O)C)(=O)CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 356.2928
• Monoisotopic Mass: 356.293
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 19
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.955
• Melting Point: 60-62 °C
• Boiling Point: 470.3°Cat760mmHg
• Flash Point: 149.9°C
• Refractive Index: 1.461
• PSA: 63.6
• pka: 2.71±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters